Cas no 54889-46-2 (2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester)

• Product Name: 2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
• CAS No: 54889-46-2
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 353398
• PubChem ID: 537865
• Update Time: 2025-04-19

2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
• 2-methylprop-2-enyl 3-phenylprop-2-enoate
• 3-Phenylpropenoic acid 2-methyl-2-propenyl ester
• 54889-46-2
• DTXSID50337010

• Inchi： 1S/C13H14O2/c1-11(2)10-15-13(14)9-8-12-6-4-3-5-7-12/h3-9H,1,10H2,2H3
• InChI Key： FNVFUZWYFHWIPE-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)CC(=C)C

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3